![molecular formula C9H7N3O4 B1412325 Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate CAS No. 1823865-12-8](/img/structure/B1412325.png)
Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate
Overview
Description
“Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate” is a chemical compound with the CAS Number: 1823865-12-8 . It has a molecular weight of 221.17 . The IUPAC name of this compound is methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7N3O4/c1-16-9(13)6-2-3-11-7(4-6)10-5-8(11)12(14)15/h2-5H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
“Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate” is a solid at ambient temperature . Its exact physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Antileishmanial Pharmacophore
“Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate” has been studied as an antileishmanial pharmacophore . A structure-activity relationship (SAR) study was conducted focusing on positions 2 and 8 of the imidazo[1,2-a]pyridine ring . The study led to the discovery of a new antileishmanial hit .
In Vitro Pharmacokinetic Properties
The compound has been evaluated for its in vitro pharmacokinetic properties . It displayed low cytotoxicities on both HepG2 and THP1 cell lines .
Biological Profile Comparison
The biological profile of “Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate” has been compared to other compounds and reference drugs . This comparison helps in understanding the effectiveness of the compound in various biological contexts.
Aqueous Solubility Improvement
Research has been conducted to improve the aqueous solubility of the 3-Nitroimidazo[1,2-a]pyridine . Improving aqueous solubility can enhance the bioavailability of the compound, making it more effective in biological applications.
Synthesis of Derivatives
The compound has been used in the synthesis of various derivatives . These derivatives can have different properties and potential applications, expanding the utility of the original compound.
Rare and Unique Chemical Collection
“Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate” is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . This indicates its significance in scientific research and potential for discovering new applications.
Safety and Hazards
properties
IUPAC Name |
methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O4/c1-16-9(13)6-2-3-11-7(4-6)10-5-8(11)12(14)15/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSKZMOLLOXQTRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=NC=C(N2C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-nitroimidazo[1,2-a]pyridine-7-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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